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Compound of Interest

2-cyano-N-(pyrimidin-2-
Compound Name:
yl)acetamide

Cat. No.: B3372397

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and is based on available data for
structurally similar compounds. A specific Safety Data Sheet (SDS) for 2-cyano-N-(pyrimidin-
2-yl)acetamide was not available at the time of publication. Users should exercise caution and
handle this compound as potentially hazardous. All laboratory work should be conducted by
trained personnel in a controlled environment.

Introduction

2-cyano-N-(pyrimidin-2-yl)acetamide belongs to the cyanoacetamide class of compounds,
which are recognized as versatile building blocks in the synthesis of various heterocyclic
compounds with potential biological and pharmaceutical activities.[1][2][3] Derivatives of
cyanoacetamide are explored for a range of applications, including their potential as anticancer,
antifungal, and antibacterial agents.[1][2][4][5][6] Given the reactive nature of the cyano and
acetamide functional groups, it is crucial to understand the potential hazards and implement
appropriate safety and handling precautions. This guide provides a summary of the inferred
safety data and general handling protocols applicable to 2-cyano-N-(pyrimidin-2-
yl)acetamide, based on information available for analogous compounds such as 2-
cyanoacetamide, 2-cyano-N-methylacetamide, and 2-cyano-N-(pyridin-2-yl)-acetamide.

Hazard Identification and Classification
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Based on the hazard classifications of structurally related compounds, 2-cyano-N-(pyrimidin-
2-yl)acetamide should be treated as a hazardous substance. The primary hazards are
expected to be acute toxicity if swallowed, skin irritation, serious eye irritation, and potential
respiratory irritation.[7][8][9][10]

Inferred GHS Classification:

Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[7]

Acute Toxicity, Oral Category 4
[81[°]
) ) o H315: Causes skin irritation.[7]
Skin Corrosion/Irritation Category 2
[81[°]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation.[7][8][9]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y gory irritation.[7][8]

tract irritation)

Pictograms:

GHSO07: Exclamation Mark
Signal Word:

Warning

Physical and Chemical Properties

While specific data for 2-cyano-N-(pyrimidin-2-yl)acetamide is limited, data from the closely
related 2-cyano-N-(pyridin-2-yl)-acetamide and the parent compound 2-cyanoacetamide can
provide some insight.
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Property Inferred Value/lnformation

Molecular Formula C7HsN4O

Likely a white to off-white or brown solid/powder.

Appearance
pp [11]

] ] For the analogous 2-cyano-N-(pyridin-2-yl)-

Melting Point )
acetamide: 162-166 °C.[12]

Solubility Likely soluble in water.[10]

. Stable under normal laboratory conditions.[11]
Stability

[13]

Safe Handling and Storage
Handling

» Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[8][13][14] Ensure that eyewash stations and safety showers are readily accessible.[3]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][11]
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[11][14]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a
particulate filter.[11][14]

» General Hygiene: Avoid contact with skin, eyes, and clothing.[10][13] Do not breathe dust.
[13] Do not eat, drink, or smoke in the laboratory.[14] Wash hands thoroughly after handling.
[11][14]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][11][13]

» Store locked up.
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e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[8][13]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate
medical attention.[8][13]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing.
Skin Contact . o .
Seek medical attention if irritation persists.[8]

[13]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[8][13]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[8][13]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing dust and contact with the substance.[7][11][14]

e Environmental Precautions: Prevent entry into drains, sewers, or waterways.[7][11][14]

o Containment and Cleaning Up: Sweep up the spilled solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[8][11][14]

Fire-Fighting
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][11]
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e Hazardous Combustion Products: May include nitrogen oxides, carbon monoxide, carbon
dioxide, and hydrogen cyanide.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8][11]

Experimental Protocols and Workflows

No specific experimental protocols for 2-cyano-N-(pyrimidin-2-yl)acetamide were found in the
literature. The following is a generalized workflow for handling this and similar chemical
compounds in a laboratory setting.
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A generalized workflow for the safe handling of chemical compounds.
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Signaling Pathways

The provided search results did not contain information regarding specific signaling pathways
associated with 2-cyano-N-(pyrimidin-2-yl)acetamide. Research into the biological activity of
cyanoacetamide derivatives is ongoing, with some studies exploring their potential as inhibitors
of enzymes like Lysine Specific Demethylase 1 (LSD1) in the context of cancer therapy.[15]
However, a definitive signaling pathway for this specific compound is not established in the
available literature.

The diagram below illustrates a logical relationship for assessing the safety of a novel chemical
compound where specific data is unavailable.

gl Follow SDS Guidelines

Specific SDS Available?

Novel Compound:
2-cyano-N-(pyrimidin-2-yl)acetamide

No

Search for Structurally ] Gather Hazard Data from ] Infer Potential Hazards ] Develop Handling Protocols
[Slm\lar Compounds Cﬂma\ogs (e.g., 2-cyanoacetamides) GTDxlc\Iy‘ Irritation, etc.) EPPE‘ Engineering Controls) (I B Gt

Click to download full resolution via product page

A logical workflow for assessing the safety of a novel chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11041845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11041845/
https://www.researchgate.net/publication/263451370_2-Cyanoacetamide_in_the_Synthesis_of_Heterocyclic_Compounds_Synthesis_of_New_Polysubstituted_Pyrazole_Pyridine_and_Pyrimidine_Derivatives
https://www.researchgate.net/figure/Fig-1-Cyanoacetamide-derivatives-reactivity_fig1_324765402
https://jppp.journals.ekb.eg/article_95610.html
https://jppp.journals.ekb.eg/article_95610.html
https://www.researchgate.net/publication/383998077_Utilization_of_2-cyano-N-25-dioxopyrrolidin-1-yl_acetamide_for_the_synthesis_of_thiazole_pyrazole_and_pyridene_derivatives_with_a_biological_evaluation
https://ejchem.journals.ekb.eg/article_385974.html
https://ejchem.journals.ekb.eg/article_385974.html
https://ejchem.journals.ekb.eg/article_385974.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/108448
https://www.fishersci.com/store/msds?partNumber=AC148651000&productDescription=2-CYANOACETAMIDE+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C2822_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12482~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:41:10~~Cyanoacetamide~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYANOACETAMIDE-CASNO-107-91-03114-EN.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB91492621.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB91492621.aspx
https://www.fishersci.com/store/msds?partNumber=AC382760050&productDescription=2-AMINO-2-CYANOACETAMIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR21454_msds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11871483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11871483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11871483/
https://www.benchchem.com/product/b3372397#safety-and-handling-precautions-for-2-cyano-n-pyrimidin-2-yl-acetamide
https://www.benchchem.com/product/b3372397#safety-and-handling-precautions-for-2-cyano-n-pyrimidin-2-yl-acetamide
https://www.benchchem.com/product/b3372397#safety-and-handling-precautions-for-2-cyano-n-pyrimidin-2-yl-acetamide
https://www.benchchem.com/product/b3372397#safety-and-handling-precautions-for-2-cyano-n-pyrimidin-2-yl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3372397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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